Cas no 1805473-45-3 (1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene)

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene is a fluorinated aromatic compound featuring multiple electron-withdrawing substituents, including trifluoromethyl and trifluoromethoxy groups, as well as an iodine atom. The presence of these functional groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The strong electron-withdrawing effects also improve stability under harsh reaction conditions. Its high fluorine content may contribute to increased lipophilicity, potentially improving bioavailability in drug development. The iodine substituent offers a versatile handle for further functionalization, enabling precise structural modifications. This compound is particularly useful in the synthesis of complex fluorinated molecules.

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene structure

1805473-45-3 structure

Product Name:1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene

CAS No:1805473-45-3

MF:C₉H₂F₉IO

MW:424.001686573029

CID:4964385

Update Time:2025-06-07

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene
- Inchi： 1S/C9H2F9IO/c10-7(11,12)3-1-5(19)6(20-9(16,17)18)2-4(3)8(13,14)15/h1-2H
- InChI Key： MWRHVHNGOMMZGP-UHFFFAOYSA-N
- SMILES： IC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)OC(F)(F)F

Computed Properties

Exact Mass: 423.90067 g/mol
Monoisotopic Mass: 423.90067 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 424.00
XLogP3: 5.5
Topological Polar Surface Area: 9.2

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013034623-1g	1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene	1805473-45-3	97%	1g	1,504.90 USD	2021-06-22

1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

1805473-45-3 (1,2-Bis(trifluoromethyl)-4-iodo-5-(trifluoromethoxy)benzene) Related Products

Recommended suppliers

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk